Cas no 478080-95-4 (5-(Benzenesulfonyl)-4-[(4-tert-butylphenyl)sulfanyl]-2-phenylpyrimidine)

• Product Name: 5-(Benzenesulfonyl)-4-[(4-tert-butylphenyl)sulfanyl]-2-phenylpyrimidine
• CAS No: 478080-95-4
• MF: C₂₆H₂₄N₂O₂S₂
• MW: 460.610963821411
• CID: 5700159
• Update Time: 2023-10-14

5-(Benzenesulfonyl)-4-[(4-tert-butylphenyl)sulfanyl]-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-([4-(TERT-BUTYL)PHENYL]SULFANYL)-2-PHENYL-5-(PHENYLSULFONYL)PYRIMIDINE
• 4-([4-(TERT-BUTYL)PHENYL]SULFANYL)-2-PHENYL-5-PYRIMIDINYL PHENYL SULFONE
• 5-(benzenesulfonyl)-4-[(4-tert-butylphenyl)sulfanyl]-2-phenylpyrimidine
• Pyrimidine, 4-[[4-(1,1-dimethylethyl)phenyl]thio]-2-phenyl-5-(phenylsulfonyl)-
• 5-(Benzenesulfonyl)-4-[(4-tert-butylphenyl)sulfanyl]-2-phenylpyrimidine

• Inchi： 1S/C26H24N2O2S2/c1-26(2,3)20-14-16-21(17-15-20)31-25-23(32(29,30)22-12-8-5-9-13-22)18-27-24(28-25)19-10-6-4-7-11-19/h4-18H,1-3H3
• InChI Key： GMPGTENVFDFRBJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC=C(S(C2=CC=CC=C2)(=O)=O)C(SC2=CC=C(C(C)(C)C)C=C2)=N1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 555.8±50.0 °C(Predicted)
• pka: -1.92±0.40(Predicted)